BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Oct-2-en-4-ol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Oct-2-en-4-ol
Cat. No.: B8769673
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Oct-2-en-4-ol, a secondary alcohol
with applications in the flavor and fragrance industry. This document consolidates key chemical
and physical properties, experimental data, and a detailed synthesis protocol.

Chemical and Physical Properties

Oct-2-en-4-ol is a clear, light yellow liquid with a fruity, berry-like aroma.[1] It is insoluble in
water but soluble in ethanol.[1] The fundamental properties of this compound are summarized
in the table below, compiled from various chemical databases.
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Property Value Source
PubChem[1][2], NIST[3],
Molecular Formula CsH160 ]
ChemicalBook[4]
_ PubChem[1][2], NIST[3],
Molecular Weight 128.21 g/mol )
ChemicalBook[4]
CAS Registry Number 4798-61-2 NIST[3], PubChem[1]

The Good Scents Company[5],

Appearance Clear light yellow liquid
PP oy b PubChem[1]
- ) 175.00t0 176.00 °C @ 760.00  The Good Scents Company[5],
Boiling Point
mm Hg PubChem[1]
Density 0.830-0.838 g/cm3 PubChem[1]

Refractive Index

1.438-1.442

The Good Scents Company[5],
PubChem[1]

Flash Point

146.00 °F (63.33 °C)

The Good Scents Company[5]

Solubility

Insoluble in water; 50% soluble

in ethanol

PubChem[1]

Synthesis Protocol

A common method for the synthesis of (E)-oct-2-en-4-ol is the reduction of (E)-oct-2-en-4-one
using a reducing agent such as lithium aluminum hydride (LiAlH4) in an inert atmosphere.[4]

Experimental Protocol: Synthesis of (E)-oct-2-en-4-ol[4]

Materials:

e (E)-Oct-2-en-4-one

e Lithium aluminum hydride (LiAIH4)

o Tetrahydrofuran (THF), anhydrous

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5366203
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-Oct-2-en-4-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4798612
https://www.chemicalbook.com/synthesis/2-octen-4-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-Oct-2-en-4-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4798612
https://www.chemicalbook.com/synthesis/2-octen-4-ol.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4798612
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
http://www.thegoodscentscompany.com/data/rw1564631.html
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
http://www.thegoodscentscompany.com/data/rw1564631.html
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
http://www.thegoodscentscompany.com/data/rw1564631.html
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
http://www.thegoodscentscompany.com/data/rw1564631.html
https://pubchem.ncbi.nlm.nih.gov/compound/5366203
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-oct-2-en-4-ol
https://www.chemicalbook.com/synthesis/2-octen-4-ol.htm
https://www.benchchem.com/product/b8769673/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-oct-2-en-4-ol
https://www.chemicalbook.com/synthesis/2-octen-4-ol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Water, deionized

10% Sodium hydroxide (NaOH) solution

Sodium sulfate (Naz2S0Oa), anhydrous

Nitrogen gas

Ice bath

Procedure:

Under a nitrogen atmosphere, a dispersion of LiAlHa4 (1.8 g, 47.4 mmol) in anhydrous THF
(50 ml) is cooled in an ice bath.

A solution of (E)-Oct-2-en-4-one (10.0 g, 79.2 mmol) in anhydrous THF (50 ml) is added
dropwise over 30 minutes, maintaining the reaction temperature below 5°C.

The mixture is stirred at room temperature for 1 hour.

The reaction is then cooled to 0°C in an ice bath, and water (1.8 g) is added slowly, ensuring
the temperature does not exceed 7°C.

A 10% aqueous solution of NaOH (1.8 g) followed by water (5.4 g) is added.

The ice bath is removed, and the mixture is stirred for 1 hour, during which a white
precipitate forms.

Anhydrous sodium sulfate (10.0 g) is added, and the mixture is filtered.

The THF is removed from the filtrate under reduced pressure (40°C, 4 mbar) to yield (E)-oct-
2-en-4-ol.

Expected Yield: Approximately 9.59 g (90%).[4]

Below is a graphical representation of the synthesis workflow.
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Synthesis of (E)-oct-2-en-4-ol

Start: (E)-Oct-2-en-4-one
and LiAIH4 in THF

Cool to 0-5°C
(Ice Bath)

Add (E)-Oct-2-en-4-one
solution dropwise

Stir at Room
Temperature (1h)

Quench with H20,
NaOH(aq), and H20

Stir for 1h

Dry with Na2S0O4
and Filter

Remove THF
(Reduced Pressure)

End Product:
(E)-oct-2-en-4-ol

Click to download full resolution via product page

Synthesis workflow for (E)-oct-2-en-4-ol.
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Biological Activity and Potential Applications

While Oct-2-en-4-ol itself is primarily documented as a flavoring agent, the broader class of
secondary alcohols and related unsaturated compounds are of interest in drug discovery and
development for their potential biological activities. For instance, various essential oils
containing structurally related compounds have demonstrated antimicrobial, antioxidant, and
cytotoxic activities.[6][7][8]

At present, there is limited specific research available in the public domain detailing the direct
involvement of Oct-2-en-4-ol in specific signaling pathways or its extensive use in drug
development. The primary application remains within the food and fragrance industries, where
it is recognized as a flavoring agent by the Joint FAO/WHO Expert Committee on Food
Additives (JECFA).[1]

Safety and Handling

Oct-2-en-4-ol is classified as harmful if swallowed and causes serious eye irritation.[1][5]
Standard laboratory safety protocols, including the use of personal protective equipment such
as safety goggles and gloves, should be followed when handling this compound.

Hazard Statement GHS Classification
Harmful if swallowed H302 (Acute toxicity, oral)[1]
Causes serious eye irritation H319 (Serious eye damage/eye irritation)[1]

For further in-depth research, scientists are encouraged to consult specialized chemical and
toxicological databases. While information on specific signaling pathways is not readily
available, the provided synthesis protocol and physicochemical data serve as a solid
foundation for future investigations into the potential therapeutic applications of Oct-2-en-4-ol
and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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